Cas no 1453198-99-6 (N1-{5-CHLORO-4-[1-(PHENYLSULFONYL)-1H-INDOL-3-YL]PYRIMIDIN-2-YL}-BENZENE-1,3-DIAMINE)

• Product Name: N1-{5-CHLORO-4-[1-(PHENYLSULFONYL)-1H-INDOL-3-YL]PYRIMIDIN-2-YL}-BENZENE-1,3-DIAMINE
• CAS No: 1453198-99-6
• MF: C₂₄H₁₈ClN₅O₂S
• MW: 475.950022220612
• CID: 2110011
• Update Time: 2023-11-19

N1-{5-CHLORO-4-[1-(PHENYLSULFONYL)-1H-INDOL-3-YL]PYRIMIDIN-2-YL}-BENZENE-1,3-DIAMINE Chemical and Physical Properties

Names and Identifiers

• N1-{5-chloro-4-[1-(phenylsulfonyl)-1H-indol-3-yl]pyrimidin-2-yl}-benzene-1,3-diamine
• N1-(5-chloro-4-(1-(phenylsulfonyl)-1H-indol-3-yl)pyrimidin-2-yl)benzene-1,3-diamine
• XMIAAXGVAISIDF-UHFFFAOYSA-N
• CID 101043228
• 1,3-Benzenediamine, N1-[5-chloro-4-[1-(phenylsulfonyl)-1H-indol-3-yl]-2-pyrimidinyl]-
• N1-{5-CHLORO-4-[1-(PHENYLSULFONYL)-1H-INDOL-3-YL]PYRIMIDIN-2-YL}-BENZENE-1,3-DIAMINE

• Inchi： 1S/C24H18ClN5O2S/c25-21-14-27-24(28-17-8-6-7-16(26)13-17)29-23(21)20-15-30(22-12-5-4-11-19(20)22)33(31,32)18-9-2-1-3-10-18/h1-15H,26H2,(H,27,28,29)
• InChI Key： XMIAAXGVAISIDF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(NC2C=CC=C(C=2)N)N=C1C1=CN(C2C=CC=CC=21)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 758
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides